![molecular formula C4H6O3 B1216711 Dimethyldioxetanone CAS No. 39605-37-3](/img/structure/B1216711.png)
Dimethyldioxetanone
Overview
Description
Dimethyldioxetanone undergoes two distinct thermal reactions which generate electronically excited states . The unimolecular decomposition at 30.0°C produces excited singlet and triplet acetone, with efficiencies of 0.1 and 1.5% respectively .
Chemical Reactions Analysis
This compound undergoes two distinct thermal reactions which generate electronically excited states . The unimolecular decomposition at 30.0°C produces excited singlet and triplet acetone, with efficiencies of 0.1 and 1.5% respectively . The chemiluminescence of this compound in the presence of easily oxidized aromatic hydrocarbons is efficient, with the rate of reaction influenced by the aromatic hydrocarbon’s nature and concentration .Scientific Research Applications
Chemiluminescence and Electron Exchange
Dimethyldioxetanone plays a crucial role in chemiluminescence, especially in reactions involving aromatic hydrocarbons. Schmidt and Schuster (1978, 1980) explored its chemiluminescence, revealing that the light production efficiency correlates with the oxidation potential of the hydrocarbon involved. This phenomenon is understood through the chemically initiated electron exchange luminescence (CIEEL) pathway (Schmidt & Schuster, 1978) (Schmidt & Schuster, 1980).
Bioluminescence in Fireflies
A significant application of this compound is in understanding the bioluminescence of fireflies. Koo, Schmidt, and Schuster (1978) investigated how electronically excited-state molecules are formed from this compound, contributing to the bioluminescence process in fireflies. This study suggests that intramolecular electron transfer is pivotal in the formation of excited states in bioluminescent systems (Koo, Schmidt, & Schuster, 1978).
Organic Synthesis and Oxidation Reactions
In organic synthesis, this compound serves as an effective oxidizing agent. Mycock, Sherlock, Glossop, and Hayes (2008) demonstrated its use in oxidative deprotection of benzylidene acetals, which is efficient and produces minimal waste. Additionally, Veloza, Orozco, and Sepúlveda-Arias (2011) highlighted its application in epoxidizing essential oils, showcasing its potential in medical and industrial applications (Mycock, Sherlock, Glossop, & Hayes, 2008) (Veloza, Orozco, & Sepúlveda-Arias, 2011).
Excited State Generation via Metalloporphyrins
This compound can also be used to study the role of metalloporphyrins and chlorophyll a in excited state generation. Schmidt and Schuster (1980) found that these compounds catalyze chemiluminescence more effectively than suggested by their oxidation potentials, indicating a complex interaction in the excited state formation process (Schmidt & Schuster, 1980).
Properties
IUPAC Name |
4,4-dimethyldioxetan-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O3/c1-4(2)3(5)6-7-4/h1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHUUEDKTLIMBPS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)OO1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30192720 | |
Record name | Dimethyldioxetanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30192720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39605-37-3 | |
Record name | Dimethyldioxetanone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039605373 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dimethyldioxetanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30192720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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